Cas no 120800-78-4 (4-Morpholinecarboxylicacid, 2-oxo-, ethyl ester)

• Product Name: 4-Morpholinecarboxylicacid, 2-oxo-, ethyl ester
• CAS No: 120800-78-4
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 104888
• Update Time: 2024-01-24

4-Morpholinecarboxylicacid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylicacid, 2-oxo-, ethyl ester
• ethyl 2-oxomorpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 2-oxo-, ethyl ester
• N-ethoxy-carbonylmorpholin-2-one

• Inchi： 1S/C7H11NO4/c1-2-11-7(10)8-3-4-12-6(9)5-8/h2-5H2,1H3
• InChI Key： XAVDNZGQJCYHOI-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCOC(=O)C1

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 325.4±35.0 °C(Predicted)
• PSA: 55.84
• pka: -2.08±0.20(Predicted)